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Compound of Interest

Compound Name: 1-Hexanol-d13

Cat. No.: B2462757

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data sheet
(MSDS) for 1-Hexanol-d13. It is intended for researchers, scientists, and professionals in drug
development who may handle this substance. This document consolidates key quantitative
data, details relevant experimental protocols for toxicological assessment, and visualizes the
metabolic pathways and mechanisms of action. Given the limited specific data for the
deuterated form, information for its non-deuterated analogue, 1-Hexanol, is included as a close
proxy and is clearly noted.

Chemical and Physical Properties

1-Hexanol-d13 is a deuterated form of 1-Hexanol, where 13 hydrogen atoms have been
replaced by deuterium. This isotopic labeling is useful in various research applications,
including metabolic and mechanistic studies. The physical and chemical properties of 1-
Hexanol-d13 are very similar to those of 1-Hexanol.
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Property 1-Hexanol-d13 1-Hexanol

CAS Number 204244-84-8[1][2][3] 111-27-3[4][5]
Linear Formula CD3(CD2)aCD20H CH3(CH2)sOH
Molecular Weight 115.25 g/mol 102.177 g/mol
Appearance Colorless liquid Colorless liquid
Melting Point -52 °C (lit.) -45 °C

Boiling Point 156.5 °C (lit.) 157 °C

Density 0.918 g/mL at 25 °C 0.82 g/cm3 at 20 °C
Flash Point 59.00 °C (closed cup) 60 °C

Refractive Index

n20/D 1.414 (lit.)

1.4178 (at 20 °C)

Solubility in Water

Slightly soluble

5.9g¢g/Lat20°C

Vapor Pressure Not available 1 hPa at 20 °C
Lower Explosion Limit Not available 1.2 vol%
Upper Explosion Limit Not available 7.7 vol%

Safety and Hazard Information

The hazard classification for 1-Hexanol-d13 is consistent with that of 1-Hexanol. It is a

flammable liquid and is harmful if swallowed.
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Hazard Information

Details

Signal Word

Warning

Hazard Pictograms

GHSO02 (Flame), GHSO07 (Exclamation Mark)

Hazard Statements

H226: Flammable liquid and vapour. H302:
Harmful if swallowed. H412: Harmful to aquatic

life with long lasting effects.

Precautionary Statements

P210: Keep away from heat, hot surfaces,
sparks, open flames and other ignition sources.
No smoking. P233: Keep container tightly
closed. P240: Ground and bond container and
receiving equipment. P241: Use explosion-proof
electrical/ventilating/lighting equipment. P273:
Avoid release to the environment. P301 + P312:
IF SWALLOWED: Call a POISON
CENTER/doctor if you feel unwell.

Storage Class Code

3 - Flammable liquids

WGK

WGK 3 (highly hazardous for water)

Toxicological Data

Toxicological data for 1-Hexanol-d13 is not readily available. The following data for 1-Hexanol

provides a strong indication of its toxicological profile.

© 2025 BenchChem. All rights reserved.

3/8 Tech Support


https://www.benchchem.com/product/b2462757?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2462757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Toxicity Data (1-

Value Species Test Guideline
Hexanol)
OECD 401 (or
Acute Oral LD50 720 mg/kg Rat )
equivalent)
1950 mg/kg Mouse Not specified
) OECD 402 (or
Acute Dermal LD50 1500 mg/kg Rabbit )
equivalent)
Sensory lrritation ]
240 ppm Mouse Alarie Test

(RD50)

Experimental Protocols

The toxicological data presented above are typically obtained through standardized
experimental protocols, such as those established by the Organisation for Economic Co-
operation and Development (OECD).

Acute Oral Toxicity (bhased on OECD Test Guideline 401)

The acute oral toxicity test provides information on the health hazards likely to arise from a
single, short-term oral exposure to a substance. The LD50 (median lethal dose) is the
statistically derived single dose of a substance that can be expected to cause death in 50% of
the animals when administered by the oral route.

Methodology:

o Test Animals: Healthy, young adult rodents (typically rats) of a commonly used laboratory
strain are used. At least 5 rodents are used at each dose level.

o Fasting: Animals are fasted prior to dosing (e.g., overnight).

o Dose Administration: The test substance is administered orally by gavage in graduated
doses to several groups of animals, with one dose per group. If a single dose is not possible,
the dose can be given in smaller fractions over a period not exceeding 24 hours.
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» Observation: Animals are observed for mortality, signs of toxicity, and behavioral changes for
at least 14 days. Body weight is recorded weekly.

o Necropsy: All animals (those that die during the test and survivors at the end) are subjected

to a gross necropsy.

Analysis
Preparation Experiment Gross Necropsy
Animal Selection | Acclimatization & | Dose Administration | Observation Period
(e.g., Rats) - Fasting . (Oral Gavage) . (14 days) 4
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Clinical Signs
Analysis
Preparation Experiment Gross Necropsy
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Toxicity Signs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to 1-Hexanol-d13: Material
Safety and Toxicological Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b2462757#1-hexanol-d13-material-safety-data-sheet-
msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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